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Compound of Interest

Compound Name: Homovanillyl alcohol

Cat. No.: B119980

This guide provides essential safety and logistical information for the proper disposal of
Homovanillyl alcohol (CAS No. 2380-78-1), tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental compliance.

Hazard and Safety Data

Homovanillyl alcohol is classified as a hazardous substance. All personnel handling this
chemical must be familiar with its associated risks and the required personal protective
equipment (PPE).
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Data Point Value Source

GHS Hazard Statements H315: Causes skin irritation [1]

H319: Causes serious eye o

irritation

H335: May cause respiratory o

irritation

GHS Hazard Class Skin Irritation (Category 2) [1]

Eye Irritation (Category 2) [1]

Specific Target Organ Toxicity - o

Single Exposure (Category 3)

Signal Word Warning [1]
) Health: 1, Flammaubility: 1,

NFPA Ratings - [2]

Instability: 0

) Health: 0, Flammability: 1,
HMIS Ratings _ (2]
Physical Hazard: 0

Water Hazard Class (WGK) 3 (Highly hazardous for water)

Flash Point 113 °C (235.4 °F) - closed cup

Safety glasses with side-

shields (or goggles),protective
Personal ProtectiveEquipment  gloves, protective clothing,
(PPE) N95 dust mask (US)

orequivalent respiratory

[2](3]

protection.

Standard Operating Procedure for Disposal

The disposal of Homovanillyl alcohol must be conducted in accordance with applicable
regional, national, and local regulations.[2] Never dispose of this chemical down the drain or in
regular trash.
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Step 1: Waste Identification and Segregation

Identify Waste: All materials contaminated with Homovanillyl alcohol, including unused
product, solutions, and grossly contaminated items (e.g., pipette tips, weighing boats,
gloves), must be treated as hazardous waste.

Segregate Waste: Keep Homovanillyl alcohol waste separate from other chemical waste
streams unless specifically instructed otherwise by your institution's Environmental Health
and Safety (EHS) department. It is incompatible with strong oxidizing agents.[2]

Step 2: Waste Collection and Labeling

Container Selection: Use a designated, leak-proof, and sealable waste container compatible
with chemical solids or solutions. The container must be in good condition.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Homovanillyl alcohol,” and the associated hazard warnings (e.g., "lrritant”). Ensure the
date of accumulation is also recorded.

Step 3: Handling Accidental Spills

In the event of a spill, follow these procedures immediately:

Ensure Safety: Evacuate non-essential personnel from the area. Ensure adequate
ventilation.[3]

Wear PPE: Don appropriate PPE, including respiratory protection, safety goggles, chemical-
resistant gloves, and protective clothing.[2][3]

Containment: Prevent further leakage or spillage if it is safe to do so.[2] For solid spills, avoid
creating dust.[2][3] You can cover the powder with a plastic sheet to minimize spreading.[2]

Clean-up: Carefully sweep or scoop up the spilled material.[3] Place the material into your
designated hazardous waste container.

Decontamination: Thoroughly clean the contaminated surface.[2]
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o Disposal: All materials used for cleanup (e.g., absorbent pads, wipes, contaminated PPE)
must be placed in the hazardous waste container.

Step 4: Final Disposal

o Storage: Keep the sealed hazardous waste container in a cool, dry, and well-ventilated area,
away from incompatible materials.[2]

e Arrange for Pickup: Contact your institution's EHS or hazardous waste management
department to arrange for the collection and disposal of the waste.[4] Disposal must be
handled by a licensed disposal company.[5] Do not attempt to dispose of the waste yourself.

Disposal Process Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Homovanillyl alcohol waste.
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Homovanillyl Alcohol Disposal Workflow

Preparation & Identification

Waste Generation
(Unused chemical, contaminated labware)

\

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Y

Identify as Hazardous Waste:
Homovanillyl Alcohol (Irritant)

Containmeq; & Labeling

Select a designated, sealed,
and compatible waste container

Y

Label container clearly:
'Hazardous Waste'
‘Homovanillyl Alcohol'
Date

Spill & Emergirncy Response

Is there a spill?

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate
2. Contain Spill No
3. Clean and Collect Waste
4. Decontaminate Area

\ﬂxal Diiposal

Store sealed container in a
secure, cool, and dry location

Contact Institutional EHS for
waste pickup and disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Homovanillyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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